Cas no 1619911-80-6 (2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one)

• Product Name: 2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one
• CAS No: 1619911-80-6
• MF: C₆H₇BrF₂O
• MW: 213.019988298416
• MDL: MFCD28501703
• CID: 4609365
• PubChem ID: 118238425
• Update Time: 2025-10-29

2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3,3-difluorocyclobutyl)ethan-1-one
• 2-BROMO-1-(3,3-DIFLUOROCYCLOBUTYL)ETHANONE
• P15977
• Ethanone, 2-bromo-1-(3,3-difluorocyclobutyl)-
• AS-53014
• EN300-6299803
• 1619911-80-6
• SY099404
• MFCD28501703
• UBHDFQFSCXCDCN-UHFFFAOYSA-N
• SCHEMBL16914419
• PB49018
• AKOS030238038
• CS-0052010
• 2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one

• MDL： MFCD28501703
• Inchi： 1S/C6H7BrF2O/c7-3-5(10)4-1-6(8,9)2-4/h4H,1-3H2
• InChI Key： UBHDFQFSCXCDCN-UHFFFAOYSA-N
• SMILES： BrCC(C1CC(C1)(F)F)=O

Computed Properties

• Exact Mass: 211.96483g/mol
• Monoisotopic Mass: 211.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one

2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one (CAS 1619911-80-6): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one (CAS 1619911-80-6) has emerged as a valuable synthetic intermediate with unique structural features. This fluorinated cyclobutyl ketone derivative combines the reactivity of a bromoacetyl group with the steric and electronic effects of a 3,3-difluorocyclobutyl moiety, making it particularly interesting for pharmaceutical and materials science applications.

The compound's molecular structure features a cyclobutane ring bearing two fluorine atoms at the 3-position, which significantly influences its physicochemical properties. The electron-withdrawing nature of fluorine atoms affects the reactivity of the adjacent carbonyl group, while the strained four-membered ring contributes to interesting conformational dynamics. These characteristics make 2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one a fascinating subject for structure-activity relationship studies.

Recent trends in medicinal chemistry have shown growing interest in fluorinated small molecules, particularly those containing cyclobutyl scaffolds. The presence of fluorine atoms often improves metabolic stability, membrane permeability, and binding affinity to biological targets. As such, CAS 1619911-80-6 has become increasingly important in drug discovery programs targeting various disease areas, including CNS disorders and metabolic diseases.

From a synthetic perspective, the bromoacetyl group in 2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one serves as an excellent handle for further functionalization. It can participate in nucleophilic substitution reactions, transition-metal catalyzed cross-couplings, and various condensation reactions. The combination of bromine and fluorine substituents offers multiple vectors for structural diversification, making this compound a versatile building block for organic synthesis.

In materials science applications, the 3,3-difluorocyclobutyl unit contributes to interesting electronic and steric properties that can influence material characteristics. Researchers have explored derivatives of 2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one in the development of advanced materials with tailored optical and electronic properties. The fluorinated cyclobutane ring can impart enhanced thermal stability and unique intermolecular interactions in polymeric systems.

The synthesis of 2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one typically involves the bromination of the corresponding acetyl derivative or the functionalization of appropriately substituted cyclobutane precursors. Recent advances in fluorination methodologies have improved access to such fluorinated building blocks, addressing the growing demand from both academic and industrial researchers.

Analytical characterization of CAS 1619911-80-6 reveals distinctive spectroscopic features. The 19F NMR spectrum shows characteristic signals for the geminal difluoro group, while the carbonyl stretching frequency in IR spectroscopy is influenced by both the fluorine atoms and the strained ring system. These analytical signatures are important for quality control and structural verification during synthetic applications.

In the context of green chemistry initiatives, researchers are investigating more sustainable approaches to utilize 2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one in synthetic sequences. The development of catalytic methods to transform this bromo ketone intermediate into valuable products with minimal waste generation represents an active area of research in modern organic synthesis.

The stability profile of 2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one makes it suitable for various storage and handling conditions. Proper storage typically involves protection from moisture and light, with recommended temperatures below ambient conditions to maintain optimal stability over extended periods.

As the pharmaceutical industry continues to explore three-dimensional molecular architectures beyond flat aromatic systems, compounds like 2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one are gaining attention. The cyclobutane scaffold offers spatial characteristics that can lead to improved pharmacological profiles compared to more conventional ring systems.

Recent patent literature reveals growing interest in difluorocyclobutyl-containing compounds, with CAS 1619911-80-6 appearing as a key intermediate in several drug discovery programs. This trend underscores the importance of such building blocks in contemporary medicinal chemistry.

From a commercial availability perspective, 2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one is increasingly offered by specialty chemical suppliers catering to the research and development market. The compound's purity specifications typically exceed 95%, with rigorous analytical characterization to ensure batch-to-batch consistency for demanding synthetic applications.

Looking forward, the unique combination of structural features in 2-Bromo-1-(3,3-difluorocyclobutyl)ethan-1-one suggests continued relevance in synthetic chemistry. As researchers develop new methods to exploit its reactivity and investigate novel applications for fluorinated cyclobutane derivatives, this compound is likely to remain an important tool in the chemist's toolbox.